Cas no 681035-94-9 (Benzene, 2-methoxy-1-methyl-4-(trifluoromethyl)- (9CI))

• Product Name: Benzene, 2-methoxy-1-methyl-4-(trifluoromethyl)- (9CI)
• CAS No: 681035-94-9
• MF: C₉H₉F₃O
• MW: 190.162373304367
• MDL: MFCD13185708
• CID: 877072
• PubChem ID: 45091471
• Update Time: 2025-04-19

Benzene, 2-methoxy-1-methyl-4-(trifluoromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methoxy-1-methyl-4-(trifluoromethyl)- (9CI)
• 2-methoxy-1-methyl-4-(trifluoromethyl)benzene
• FS-5964
• 681035-94-9
• AKOS026672206
• SCHEMBL2669936
• WHKKNAFVYPYSSU-UHFFFAOYSA-N
• 2-Methyl-5-(trifluoromethyl)anisole
• DTXSID10666838
• DB-273934
• BENZENE, 2-METHOXY-1-METHYL-4-(TRIFLUOROMETHYL)-

• MDL： MFCD13185708
• Inchi： 1S/C9H9F3O/c1-6-3-4-7(9(10,11)12)5-8(6)13-2/h3-5H,1-2H3
• InChI Key： WHKKNAFVYPYSSU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes